Cas no 1242258-64-5 (3-(difluoromethoxy)-2-fluorophenylmethanol)
3-(Difluoromethoxy)-2-fluorophenylmethanol is a fluorinated aromatic alcohol with potential applications in pharmaceutical and agrochemical synthesis. The presence of difluoromethoxy and fluorine substituents enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The hydroxymethyl group offers a reactive site for further functionalization, enabling diverse derivatization pathways. Its unique electronic properties, influenced by the electron-withdrawing fluorine atoms, can improve binding affinity in bioactive molecules. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators, where fluorinated motifs are often employed to optimize pharmacokinetic profiles. High purity and well-defined structural characteristics ensure reproducibility in research and industrial applications.
1242258-64-5 structure
Product Name:3-(difluoromethoxy)-2-fluorophenylmethanol
CAS No:1242258-64-5
MF:C8H7F3O2
MW:192.135193109512
MDL:MFCD18394973
CID:4963814
PubChem ID:118268822
Update Time:2025-05-28
3-(difluoromethoxy)-2-fluorophenylmethanol Chemical and Physical Properties
Names and Identifiers
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- 3-(Difluoromethoxy)-2-fluorobenzyl alcohol
- 3-(difluoromethoxy)-2-fluorophenylmethanol
-
- MDL: MFCD18394973
- Inchi: 1S/C8H7F3O2/c9-7-5(4-12)2-1-3-6(7)13-8(10)11/h1-3,8,12H,4H2
- InChI Key: ZGTXOGNTUUMNGY-UHFFFAOYSA-N
- SMILES: FC1C(=CC=CC=1CO)OC(F)F
Computed Properties
- Exact Mass: 192.03981395 g/mol
- Monoisotopic Mass: 192.03981395 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 192.13
- XLogP3: 2.1
- Topological Polar Surface Area: 29.5
3-(difluoromethoxy)-2-fluorophenylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014001365-250mg |
3-(Difluoromethoxy)-2-fluorobenzyl alcohol |
1242258-64-5 | 97% | 250mg |
484.80 USD | 2021-06-22 | |
| Alichem | A014001365-500mg |
3-(Difluoromethoxy)-2-fluorobenzyl alcohol |
1242258-64-5 | 97% | 500mg |
815.00 USD | 2021-06-22 | |
| Alichem | A014001365-1g |
3-(Difluoromethoxy)-2-fluorobenzyl alcohol |
1242258-64-5 | 97% | 1g |
$1260.00 | 2023-09-03 | |
| Enamine | EN300-300452-0.05g |
[3-(difluoromethoxy)-2-fluorophenyl]methanol |
1242258-64-5 | 95.0% | 0.05g |
$459.0 | 2025-03-19 | |
| Enamine | EN300-300452-0.1g |
[3-(difluoromethoxy)-2-fluorophenyl]methanol |
1242258-64-5 | 95.0% | 0.1g |
$600.0 | 2025-03-19 | |
| Enamine | EN300-300452-0.25g |
[3-(difluoromethoxy)-2-fluorophenyl]methanol |
1242258-64-5 | 95.0% | 0.25g |
$855.0 | 2025-03-19 | |
| Enamine | EN300-300452-0.5g |
[3-(difluoromethoxy)-2-fluorophenyl]methanol |
1242258-64-5 | 95.0% | 0.5g |
$1349.0 | 2025-03-19 | |
| Enamine | EN300-300452-1.0g |
[3-(difluoromethoxy)-2-fluorophenyl]methanol |
1242258-64-5 | 95.0% | 1.0g |
$1729.0 | 2025-03-19 | |
| Enamine | EN300-300452-2.5g |
[3-(difluoromethoxy)-2-fluorophenyl]methanol |
1242258-64-5 | 95.0% | 2.5g |
$3389.0 | 2025-03-19 | |
| Enamine | EN300-300452-5.0g |
[3-(difluoromethoxy)-2-fluorophenyl]methanol |
1242258-64-5 | 95.0% | 5.0g |
$5014.0 | 2025-03-19 |
3-(difluoromethoxy)-2-fluorophenylmethanol Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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